4-((3-Fluorophenyl)(methyl)amino)benzoic acid

• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol
• IUPAC Name: 4-(3-fluoro-N-methylanilino)benzoic acid
• InChI: InChI=1S/C14H12FNO2/c1-16(13-4-2-3-11(15)9-13)12-7-5-10(6-8-12)14(17)18/h2-9H,1H3,(H,17,18)
• InChI Key: XQULCIWMKVCVPY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)O)C2=CC(=CC=C2)F

Description

4-((3-Fluorophenyl)(methyl)amino)benzoic acid is a useful research compound. Its molecular formula is C14H12FNO2 and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH 60% dispersed in mineral oil (0.024 g; 0.611 mmol) was added to a solution of methyl 4-(3-fluorophenylamino)benzoate in THF (3 mL). After stirring the resulting solution for 10 minutes methyl iodide (0.062 mL; 0.994 mmol) was added and the resulting mixture was stirred overnight at room temperature. The mixture was diluted with water, acidified with a 6N solution of hydrochloride acid and extracted with ethyl acetate. The organic layer was dried to yield 0.119 g (quantitative) of the title compound as a brown solid. The compound was used without further purification.